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Compound Focus: Picfelltarraenin IA

CAS No.: 97230-47-2

Cat. No.: S882236

Basic Chemical Information

The table below summarizes the core chemical information available for Picfelltarraenin IA from

PubChem, a reliable database from the National Center for Biotechnology Information (NCBI) [1].

Property Information
Chemical Name Picfelltarraenin 1A [1]
PubChem CID 393059 [1]
Molecular Formula Ca1He62013 [1]

Strategies for Further Research

Given the limited initial data, progressing your research will require a structured approach to literature
discovery. The following workflow, supported by modern Al tools, can help you build a comprehensive

understanding of the research landscape [2] [3].

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s882236?utm_src=pdf-body
https://www.smolecule.com/products/s882236?utm_src=pdf-interest
https://www.smolecule.com/products/s882236?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Picfelltarraenin-IA
https://pubchem.ncbi.nlm.nih.gov/compound/Picfelltarraenin-IA
https://pubchem.ncbi.nlm.nih.gov/compound/Picfelltarraenin-IA
https://pubchem.ncbi.nlm.nih.gov/compound/Picfelltarraenin-IA
https://effortlessacademic.com/using-ai-for-literature-review-in-2025/
https://www.researchrabbit.ai/articles/best-ai-tools-for-literature-review
https://www.smolecule.com/products/s882236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

1. Broad Topic Search
(Consensus, Scispace)

2. Find Key Papers
(Litmaps, ResearchRabbit)

3. Organize & Manage
(Zotero, Paperpile)

4. Read & Synthesize
(Scholarcy, Elicit)

5. Analyze Gaps & Write
(Obsidian, ChatGPT)

Result: Comprehensive
Literature Review

Click to download full resolution via product page

A proposed research workflow to systematically build knowledge from minimal starting information.

Literature Discovery and Management
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« Initial Exploration: When starting with minimal information, use tools like Consensus or Semantic
Scholar to perform broad searches using the compound's name, molecular formula, or PubChem
CID. This can help you find initial papers or related research areas [2] [3].

¢ Finding Key Papers: Once you have one or two relevant papers, use tools like Litmaps or
ResearchRabbit. These platforms are excellent for discovering connected research through citation
networks, helping you identify the most influential and recent studies in the field [2] [3].

e Organization: As you collect papers, use a reference manager like Zotero or Paperpile to
systematically store and organize your PDFs and notes. This is crucial for managing the information
you find [2].

Deep Reading and Synthesis

o Efficient Reading: Al tools like Scholarcy and Elicit can help you quickly skim and summarize
PDFs. They can extract key details on objectives, methods, and results, allowing you to process a
larger volume of literature more efficiently [3].

¢ Synthesis and Writing: After building a knowledge base, use Al-assisted writing tools to help
structure your review. ChatGPT can be used for brainstorming and outlining, while specialized tools
like PaperPal can help polish the language to meet academic standards [2] [3]. Remember to always
verify Al-generated content against the original sources.

Research and Development Context

To guide your investigation into Picfelltarraenin IA's potential applications, here are two key strategic

concepts from drug development that may be relevant.

¢ The Role of Signaling Pathways: Many investigational compounds exert their effects by modulating
specific signaling pathways, such as PIBKIAKT/mTOR or IL-17 [4] [5]. If Picfelltarraenin IA shows
biological activity, a key research goal would be to identify which pathway it influences and then map
that pathway in detail, similar to the examples provided in the search results.

¢ Innovative Trial Designs: If this compound were to advance to clinical testing, modern approaches
like master protocol trials could be considered. These designs are particularly valuable for studying
multiple therapies or diseases within a single, overarching protocol, improving efficiency especially in
limited patient populations, such as in pediatrics [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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